molecular formula C9H15BrO2 B6247951 tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis CAS No. 2408964-32-7

tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis

Cat. No. B6247951
CAS RN: 2408964-32-7
M. Wt: 235.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The tert-butyl group is a type of alkyl group derived from isobutane. It consists of a central carbon atom bonded to three methyl groups and one other carbon atom . In the context of “tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis”, the tert-butyl group would be attached to a cyclobutane ring, which is a type of cycloalkane .


Synthesis Analysis

The synthesis of such compounds often involves the use of tert-butyl groups due to their unique reactivity patterns. These groups are often used in chemical transformations, and they have relevance in natural biosynthetic and biodegradation pathways .


Molecular Structure Analysis

The molecular structure of such compounds often involves the tert-butyl group being in an equatorial position due to steric hindrance. This means that the group is arranged around the molecule in a way that minimizes repulsion between the atoms .


Chemical Reactions Analysis

The tert-butyl group is known for its unique reactivity pattern. This group can participate in a variety of chemical reactions, often involving transformations of the group itself or its adjacent atoms .

Future Directions

The tert-butyl group continues to be a subject of interest in both chemistry and biology due to its unique properties. Future research may continue to explore the unique reactivity of this group and its potential applications in various fields .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis involves the bromination of cyclobutane followed by esterification with tert-butanol and carboxylation with carbon dioxide.", "Starting Materials": [ "Cyclobutane", "Bromine", "Tert-butanol", "Sodium bicarbonate", "Sulfuric acid" ], "Reaction": [ "Bromination of cyclobutane with bromine in the presence of sulfuric acid to yield 1-bromo-2-butene", "Addition of 1-bromo-2-butene to tert-butanol in the presence of sodium bicarbonate to yield tert-butyl 2-buten-1-ol", "Dehydration of tert-butyl 2-buten-1-ol to yield tert-butyl cyclobutene", "Carboxylation of tert-butyl cyclobutene with carbon dioxide in the presence of a palladium catalyst to yield tert-butyl (1s,3s)-3-cyclobutene-1-carboxylate", "Bromination of tert-butyl (1s,3s)-3-cyclobutene-1-carboxylate with bromine in the presence of sulfuric acid to yield tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis" ] }

CAS RN

2408964-32-7

Product Name

tert-butyl (1s,3s)-3-bromocyclobutane-1-carboxylate, cis

Molecular Formula

C9H15BrO2

Molecular Weight

235.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.